Cas no 80904-85-4 (3-butyladamantan-1-amine)

• Product Name: 3-butyladamantan-1-amine
• CAS No: 80904-85-4
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 986206
• PubChem ID: 157778
• Update Time: 2025-04-20

3-butyladamantan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-butyladamantan-1-amine
• Tricyclo(3.3.1.13,7)decan-1-amine, 3-butyl-
• DTXSID001001631
• SCHEMBL657942
• 80904-85-4

• Inchi： 1S/C14H25N/c1-2-3-4-13-6-11-5-12(7-13)9-14(15,8-11)10-13/h11-12H,2-10,15H2,1H3
• InChI Key： KUNFZDMYUIQERL-UHFFFAOYSA-N
• SMILES： NC12CC3CC(C1)CC(CCCC)(C3)C2

Computed Properties

• Exact Mass: 207.198699802g/mol
• Monoisotopic Mass: 207.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų